Cas no 887983-53-1 (6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid)
![6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid structure](https://www.kuujia.com/scimg/cas/887983-53-1x500.png)
6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid
- 2-Pyridinecarboxylicacid, 6-(1,3-benzodioxol-5-yl)-
- 6-(1,3-benzodioxol-5-yl)pyridine-2-carboxylic acid
- 6-(BENZO[1,3]DIOXOL-5-YL)-PICOLINIC ACID
- 6-Benzo[1,3]dioxol-5-yl-pyridine-2-carboxylic acid
- 6-(benzo[1,3]dioxol-5-yl)picolinic acid
- MFCD06410092
- 6-(3,4-Methylenedioxyphenyl)picolinic acid, 95%
- 6-(2H-1,3-Benzodioxol-5-yl)pyridine-2-carboxylic acid
- AB24041
- DB-350399
- 6-(3,4-METHYLENEDIOXYPHENYL)PICOLINIC ACID
- 887983-53-1
- 6-(Benzo[d][1,3]dioxol-5-yl)picolinicacid
- DTXSID60647076
-
- MDL: MFCD06410092
- Inchi: InChI=1S/C13H9NO4/c15-13(16)10-3-1-2-9(14-10)8-4-5-11-12(6-8)18-7-17-11/h1-6H,7H2,(H,15,16)
- InChI Key: MNBDQFSUHNDRNN-UHFFFAOYSA-N
- SMILES: C1=CC(=NC(=C1)C(=O)O)C2=CC3=C(C=C2)OCO3
Computed Properties
- Exact Mass: 243.05300
- Monoisotopic Mass: 243.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.6Ų
- XLogP3: 2.2
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- PSA: 68.65000
- LogP: 2.17550
6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid Security Information
6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB323974-5 g |
6-(3,4-Methylenedioxyphenyl)picolinic acid, 95%; . |
887983-53-1 | 95% | 5g |
€1159.00 | 2023-06-21 | |
Chemenu | CM109643-1g |
6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid |
887983-53-1 | 95% | 1g |
$729 | 2021-06-09 | |
Alichem | A159002014-1g |
6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid |
887983-53-1 | 95% | 1g |
$640.56 | 2023-08-31 | |
Crysdot LLC | CD11029454-1g |
6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid |
887983-53-1 | 95+% | 1g |
$772 | 2024-07-18 | |
Chemenu | CM109643-1g |
6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid |
887983-53-1 | 95% | 1g |
$*** | 2023-05-29 | |
abcr | AB323974-5g |
6-(3,4-Methylenedioxyphenyl)picolinic acid, 95%; . |
887983-53-1 | 95% | 5g |
€1159.00 | 2024-06-08 | |
Ambeed | A927922-1g |
6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid |
887983-53-1 | 95+% | 1g |
$622.0 | 2024-04-16 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1747751-1g |
6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid |
887983-53-1 | 98% | 1g |
¥5224.00 | 2024-04-26 |
6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid Related Literature
-
Yongmao Li,Lu Cheng,Zhiqiang Cao,Wenguang Liu J. Mater. Chem. B, 2014,2, 46-48
-
Ahmad Khoraamabadi-zad,Mohammad Azadmanesh,Roya Karamian,Mostafa Asadbegy,Maryam Akbari RSC Adv., 2014,4, 47721-47725
-
Ying-Ying Liu,Jian-Fang Ma,Jin Yang,Ji-Cheng Ma,Guang-Ju Ping CrystEngComm, 2008,10, 565-572
-
Sebile Işık Büyükekşi,Abdurrahman Şengül,Seda Erdönmez,Ahmet Altındal,Efe Baturhan Orman,Ali Rıza Özkaya Dalton Trans., 2018,47, 2549-2560
-
Fuguo Liu,Cuixia Sun,Wei Yang,Fang Yuan,Yanxiang Gao RSC Adv., 2015,5, 15641-15651
Additional information on 6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid
6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid (CAS No. 887983-53-1): A Comprehensive Overview
6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid (CAS No. 887983-53-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug development and biological studies.
The molecular structure of 6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid consists of a picolinic acid core substituted with a benzo[d][1,3]dioxole moiety. The presence of the benzo[d][1,3]dioxole ring imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further investigation.
In recent years, the study of 6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid has been enriched by advancements in synthetic methodologies and analytical techniques. Researchers have developed efficient and scalable synthetic routes to produce this compound, facilitating its availability for various applications. For instance, a study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method that significantly improved the yield and purity of 6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid.
The biological activity of 6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid has been extensively evaluated in both in vitro and in vivo models. One notable area of research is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, 6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid has also been investigated for its neuroprotective effects. Research conducted at the University of California demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis induced by various neurotoxic agents. These findings suggest that 6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid may have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of 6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid have also been studied to understand its behavior in biological systems. A comprehensive pharmacokinetic analysis revealed that this compound exhibits good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. Additionally, preclinical studies have shown that 6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid is well-tolerated at therapeutic doses with minimal side effects.
In the context of drug development, 6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid has been evaluated for its potential as a lead compound in the discovery of new therapeutic agents. Structure-activity relationship (SAR) studies have identified key structural modifications that enhance the potency and selectivity of this compound against specific targets. These findings have paved the way for the development of more effective derivatives with improved pharmacological profiles.
The safety profile of 6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid is another critical aspect that has been thoroughly investigated. Toxicological studies have demonstrated that this compound is generally safe at therapeutic concentrations and does not exhibit significant cytotoxicity or genotoxicity. These results support its potential for further clinical development.
In conclusion, 6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid (CAS No. 887983-53-1) is a promising organic compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory therapy and neuroprotection make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.
887983-53-1 (6-(Benzo[d][1,3]dioxol-5-yl)picolinic acid) Related Products
- 1421258-65-2(Fmoc-(R)-3-Amino-4-(4-methoxy-phenyl)-butyric acid)
- 2228447-73-0(2-(2,2-dimethyl-1,3-dioxolan-4-yl)butanedioic acid)
- 2229337-73-7(4-(4-aminobut-1-en-2-yl)-2-nitrophenol)
- 1227270-50-9(5-Bromo-1H-indazol-6-ol)
- 1690890-22-2(2-Chloro-1-(3-chloro-4-methylthiophen-2-yl)ethan-1-one)
- 64869-63-2((1S,3R)-3-methylcyclohexan-1-amine)
- 2137482-60-9(8,8-Difluoro-4-phenylmethoxycarbonyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid)
- 2172127-41-0(1-(2,3,4-trichlorophenyl)ethane-1-sulfonyl fluoride)
- 221087-47-4(N-(6-Bromopyridin-2-Yl)-2,2-Dimethylpropanamide)
- 1245645-65-1(4-(2-bromoethyl)indol-2-one)
